Tert-butyl (5-ethynyl-4-methylthiazol-2-yl)carbamate

• Molecular Formula: C11H14N2O2S
• Molecular Weight: 238.31 g/mol
• IUPAC Name: tert-butyl N-(5-ethynyl-4-methyl-1,3-thiazol-2-yl)carbamate
• InChI: InChI=1S/C11H14N2O2S/c1-6-8-7(2)12-9(16-8)13-10(14)15-11(3,4)5/h1H,2-5H3,(H,12,13,14)
• InChI Key: CXAWPZJPIZMTFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)OC(C)(C)C)C#C

Description

Tert-butyl (5-ethynyl-4-methylthiazol-2-yl)carbamate is a useful research compound. Its molecular formula is C11H14N2O2S and its molecular weight is 238.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the above prepared (4-methyl-5-trimethylsilanylethynyl-thiazol-2-yl)-carbamic acid tert-butyl ester (0.592 g, 1.907 mmol), dissolved in 10 mL of MeOH, was added K2CO3 (0.395 g, 1.5 eq.)) and the mixture was stirred for 2 h at ambient temperature. Pouring onto crashed ice/NH4Cl, twofold extraction with ethyl acetate, washing with water and brine, drying over sodium sulfate, and evaporation to dryness, followed by flash chromatography (SiO2, hexane/ethyl acetate=4/1), produced 0.391 g of the title compound as light brown foam.